Cas no 2679932-70-6 ((2S,3R)-1-(tert-butoxy)-3-methoxy-1-oxobutan-2-ylcarbamic acid)

• Product Name: (2S,3R)-1-(tert-butoxy)-3-methoxy-1-oxobutan-2-ylcarbamic acid
• CAS No: 2679932-70-6
• MF: C₁₀H₁₉NO₅
• MW: 233.261563539505
• CID: 5645055
• PubChem ID: 165918677
• Update Time: 2025-10-31

(2S,3R)-1-(tert-butoxy)-3-methoxy-1-oxobutan-2-ylcarbamic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275739
• [(2S,3R)-1-(tert-butoxy)-3-methoxy-1-oxobutan-2-yl]carbamic acid
• 2679932-70-6
• (2S,3R)-1-(tert-butoxy)-3-methoxy-1-oxobutan-2-ylcarbamic acid

• Inchi： 1S/C10H19NO5/c1-6(15-5)7(11-9(13)14)8(12)16-10(2,3)4/h6-7,11H,1-5H3,(H,13,14)/t6-,7+/m1/s1
• InChI Key： SBINSDYLSKLZRO-RQJHMYQMSA-N
• SMILES： O(C([C@H]([C@@H](C)OC)NC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.12632271g/mol
• Monoisotopic Mass: 233.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.9Ų

Additional information on (2S,3R)-1-(tert-butoxy)-3-methoxy-1-oxobutan-2-ylcarbamic acid

Comprehensive Overview of (2S,3R)-1-(tert-butoxy)-3-methoxy-1-oxobutan-2-ylcarbamic acid (CAS No. 2679932-70-6)

(2S,3R)-1-(tert-butoxy)-3-methoxy-1-oxobutan-2-ylcarbamic acid (CAS No. 2679932-70-6) is a chiral compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of carbamic acids, which are known for their versatility in various chemical and biological applications.

The molecular structure of (2S,3R)-1-(tert-butoxy)-3-methoxy-1-oxobutan-2-ylcarbamic acid is characterized by the presence of a tert-butoxy group, a methoxy group, and a carboxylic acid moiety, all attached to a chiral butane backbone. The specific stereochemistry of the compound, defined by the (2S,3R) configuration, plays a crucial role in its reactivity and biological activity. The tert-butoxy group provides steric protection and enhances the stability of the molecule, while the methoxy group contributes to its solubility and reactivity.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The chiral nature of (2S,3R)-1-(tert-butoxy)-3-methoxy-1-oxobutan-2-ylcarbamic acid makes it an attractive candidate for drug design and synthesis. Chiral compounds often exhibit distinct pharmacological properties compared to their achiral counterparts, which can lead to improved efficacy and reduced side effects in therapeutic applications.

One of the key areas where (2S,3R)-1-(tert-butoxy)-3-methoxy-1-oxobutan-2-ylcarbamic acid has shown promise is in the field of enzyme inhibition. Enzyme inhibitors are crucial in the treatment of various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The specific structure of this compound allows it to interact with target enzymes in a highly selective manner, potentially leading to more effective therapeutic outcomes.

Recent studies have also explored the use of (2S,3R)-1-(tert-butoxy)-3-methoxy-1-oxobutan-2-ylcarbamic acid as a building block in the synthesis of more complex molecules. Its reactivity and stability make it an excellent starting material for multi-step synthetic processes. For instance, researchers have utilized this compound as an intermediate in the synthesis of novel anti-inflammatory agents and antiviral compounds.

The synthesis of (2S,3R)-1-(tert-butoxy)-3-methoxy-1-oxobutan-2-ylcarbamic acid typically involves several steps, including enantioselective catalysis and functional group manipulation. Advanced techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity. These synthetic methods not only ensure the production of high-quality material but also provide insights into the fundamental principles governing chiral synthesis.

In addition to its potential as a pharmaceutical agent, (2S,3R)-1-(tert-butoxy)-3-methoxy-1-oxobutan-2-ylcarbamic acid has been investigated for its use in materials science. The unique combination of functional groups in this compound makes it suitable for applications such as polymer synthesis and surface modification. For example, researchers have explored its use as a monomer in the development of biodegradable polymers with tailored properties.

The biological activity of (2S,3R)-1-(tert-butoxy)-3-methoxy-1-oxobutan-2-ylcarbamic acid has been evaluated through various assays. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in metabolic pathways associated with disease states. These findings suggest that this compound could serve as a lead molecule for further drug development efforts.

Clinical trials are an essential step in translating laboratory findings into practical therapeutic applications. While clinical data on (2S,3R)-1-(tert-butoxy)-3-methoxy-1-oxobutan-2-ylcarbamic acid are still limited, preclinical studies have shown promising results. Ongoing research aims to optimize its pharmacokinetic properties and assess its safety profile in animal models before advancing to human trials.

In conclusion, (2S,3R)-1-(tert-butoxy)-3-methoxy-1-oxobutan-2-ylcarbamic acid (CAS No. 2679932-70-6) is a versatile chiral compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and biological activities make it an exciting subject for further research and development. As new synthetic methods and biological assays continue to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing scientific knowledge.